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Compound of Interest

Methyl 6-methoxynaphthalene-2-
Compound Name:
acetate

Cat. No.: B022364

Essential Safety and Handling Guide for Methyl
6-methoxynaphthalene-2-acetate

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of Methyl 6-methoxynaphthalene-2-acetate, tailored for researchers, scientists,
and professionals in drug development. Adherence to these procedures is critical for ensuring

personal safety and regulatory compliance.

Disclaimer: Specific toxicological data for Methyl 6-methoxynaphthalene-2-acetate is not
readily available. The hazard information provided is based on a structurally similar compound,
2-Acetyl-6-methoxynaphthalene, and general principles for handling aromatic esters. This
guide should be used as a conservative safety measure. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Physicochemical and Hazard Data

Proper handling of any chemical begins with a thorough understanding of its properties and
potential hazards.

Table 1: Physicochemical Properties of Methyl 6-methoxynaphthalene-2-acetate
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Property Value

CAS Number 23981-48-8[1][2]

Molecular Formula C14H1403[1][2]

Molecular Weight 230.26 g/mol [1][2]
Appearance White crystalline powder[1]
Melting Point 65-68 °C[1][2]

Boiling Point 356.9 °C at 760 mmHg[1]
Density 1.149 g/cm3[1]

Vapor Pressure 2.82E-05 mmHg at 25 °C[1]
Flash Point 148.8 °C[1]

Table 2: Hazard Identification
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Hazard

Classification & Precautionary
Statements

Acute Oral Toxicity

Assumed Harmful if Swallowed. Based on data
for related compounds. P301+P312: IF
SWALLOWED: Call a POISON CENTER/doctor
if you feel unwell.[3][4]

Skin Corrosion/Irritation

Causes Skin Irritation. P264: Wash skin
thoroughly after handling. P280: Wear protective
gloves. P302+P352: IF ON SKIN: Wash with
plenty of water.[4]

Serious Eye Damage/Irritation

Causes Serious Eye Irritation. P280: Wear eye
protection/face protection. P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

Respiratory Irritation

May Cause Respiratory Irritation. P261: Avoid
breathing dust. P271: Use only outdoors or in a

well-ventilated area.[4]

Aquatic Toxicity

Toxic to aquatic life with long-lasting effects.

P273: Avoid release to the environment.[3][4]

Carcinogenicity/Mutagenicity

Suspected carcinogen based on naphthalene
derivatives.[3][5][6] P202: Do not handle until all
safety precautions have been read and

understood.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[7]

Table 3: Recommended Personal Protective Equipment
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PPE Category

Item

Specification

Eye & Face Protection

Safety Goggles or Face Shield

Must be worn at all times. Use
chemical splash goggles
conforming to ANSI Z287.1 or
European Standard EN166.[8]
[9] A face shield is required if

there is a splash hazard.[10]

Hand Protection

Chemical-Resistant Gloves

Nitrile or Neoprene gloves are
recommended for handling
aromatic esters.[10][11]
Gloves must be inspected
before use and changed
immediately upon

contamination.[12]

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and fully
buttoned.[11] For larger
gquantities, a chemical-resistant

apron is also recommended.

Respiratory Protection

NIOSH-Approved Respirator

Required when dust may be
generated and engineering
controls are insufficient.[7][9]
Use of a respirator requires
enrollment in your institution's
respiratory protection program.
[12]

Operational Plan: Safe Handling Workflow

A systematic approach to handling minimizes risk. All procedures involving the solid form or

concentrated solutions of Methyl 6-methoxynaphthalene-2-acetate should be performed

within a certified chemical fume hood.[3][12]

Experimental Protocol 1: Weighing Solid Methyl 6-methoxynaphthalene-2-acetate
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» Preparation: Designate a specific area within the chemical fume hood for handling the
powder. Cover the work surface with absorbent bench paper.[13]

o Tare Weigh Boat: Place a clean weigh boat on an analytical balance located inside an
enclosure or in close proximity to the fume hood and tare the balance.

o Transfer Powder: Using a clean spatula, carefully transfer the desired amount of powder
from the container to the weigh boat. Avoid pouring directly from the bottle to minimize dust
generation.[1] Keep the container closed when not in use.

e Record Mass: Once the desired mass is obtained, close the balance door and record the
stable reading.

o Clean-up: Carefully clean the spatula and any minor spills on the balance using a wet wipe
or a HEPA-filtered vacuum.[5] Dispose of cleaning materials as solid hazardous waste.

Experimental Protocol 2: Preparation of Solutions

» Solvent Preparation: In the chemical fume hood, measure the required volume of the
appropriate solvent into a clean beaker or flask equipped with a magnetic stir bar.

e Dissolution: Slowly add the pre-weighed Methyl 6-methoxynaphthalene-2-acetate powder
to the solvent while stirring to facilitate dissolution and prevent clumping.

o Container Sealing: Once the solid is fully dissolved, cap the container to prevent vapor
release.

» Labeling: Clearly label the container with the chemical name, concentration, solvent, date,
and appropriate hazard warnings.

o Decontamination: Decontaminate all glassware and equipment used in the process.

Disposal Plan

Methyl 6-methoxynaphthalene-2-acetate and materials contaminated with it must be
disposed of as hazardous waste.

o Waste Segregation:
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o Solid Waste: Place all contaminated solid materials (e.g., gloves, weigh boats, paper
towels, pipette tips) into a designated, sealed, and clearly labeled hazardous waste
container.[13]

o Liquid Waste: Dispose of unused solutions and contaminated solvents in a separate,
sealed, and clearly labeled liquid hazardous waste container. Do not mix with incompatible
waste streams.[3]

» Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name, and associated hazards (e.g., "Toxic," "Flammable," "Suspected Carcinogen").[6]

o Storage: Store waste containers in a designated, well-ventilated, and secure satellite
accumulation area with secondary containment.

e Pickup: Contact your institution's EHS department to schedule a hazardous waste pickup.
Do not pour any amount of this chemical down the drain.[8]

Mandatory Visualization

The following diagram illustrates the complete workflow for the safe handling and disposal of
Methyl 6-methoxynaphthalene-2-acetate.
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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